Cas no 94201-22-6 (3-Undecanethiol,1-methoxy-)
3-Undecanethiol,1-methoxy- structure
Product Name:3-Undecanethiol,1-methoxy-
CAS No:94201-22-6
MF:C12H26OS
MW:218.39924287796
CID:816521
PubChem ID:3023982
Update Time:2025-04-19
3-Undecanethiol,1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Undecanethiol,1-methoxy-
- 1-methoxyundecane-3-thiol
- DTXSID90916141
- EINECS 303-606-6
- 94201-22-6
- NS00066299
-
- Inchi: 1S/C12H26OS/c1-3-4-5-6-7-8-9-12(14)10-11-13-2/h12,14H,3-11H2,1-2H3
- InChI Key: HUUJQDFMPMNKGP-UHFFFAOYSA-N
- SMILES: SC(CCOC)CCCCCCCC
Computed Properties
- Exact Mass: 218.170436
- Monoisotopic Mass: 218.170436
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 10.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.7
Experimental Properties
- Density: 0.882
- Boiling Point: 282.8°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.455
3-Undecanethiol,1-methoxy- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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